Cas no 2229150-04-1 (tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate)

• Product Name: tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate
• CAS No: 2229150-04-1
• MF: C₁₄H₂₄ClN₅O₂
• MW: 329.825661659241
• CID: 6290827
• PubChem ID: 165621372
• Update Time: 2025-10-30

tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate
• 2229150-04-1
• EN300-1883589
• tert-butyl N-{2-amino-3-[4-chloro-6-(dimethylamino)pyrimidin-5-yl]propyl}carbamate

• Inchi： 1S/C14H24ClN5O2/c1-14(2,3)22-13(21)17-7-9(16)6-10-11(15)18-8-19-12(10)20(4)5/h8-9H,6-7,16H2,1-5H3,(H,17,21)
• InChI Key： QFKGVXPTJWPJPU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N(C)C)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 329.1618527g/mol
• Monoisotopic Mass: 329.1618527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate (CAS No. 2229150-04-1)

The compound tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate (CAS No. 2229150-04-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core substituted with chloro and dimethylamino groups, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the context of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate has surged, driven by advancements in precision medicine and targeted therapy. The compound's carbamate and amino functionalities enhance its solubility and bioavailability, critical factors in modern drug design. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical candidates, a topic frequently searched by professionals in the field.

The synthesis of CAS No. 2229150-04-1 involves multi-step organic reactions, including nucleophilic substitution and protection-deprotection strategies. Its tert-butyl group serves as a protective moiety, a technique widely discussed in peptide synthesis and medicinal chemistry forums. This compound’s versatility is further highlighted by its potential applications in crop protection, where pyrimidine derivatives are known for their herbicidal and fungicidal activities. Such applications resonate with current searches on sustainable agriculture and green chemistry.

From a structural perspective, the chloro and dimethylamino substituents on the pyrimidine ring contribute to the compound’s electronic and steric properties, influencing its reactivity and interaction with biological targets. This has sparked interest in QSAR studies (Quantitative Structure-Activity Relationship), a hot topic in computational chemistry. Researchers often query how minor modifications to such compounds can yield significant changes in efficacy, making CAS No. 2229150-04-1 a subject of ongoing exploration.

In the context of intellectual property and patent literature, tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate has been referenced in several filings related to small-molecule therapeutics. This underscores its commercial relevance, particularly in the competitive landscape of oncology and infectious disease research. The compound’s CAS registry number (2229150-04-1) is frequently cited in databases like SciFinder and Reaxys, reflecting its prominence in scientific literature.

As the pharmaceutical industry shifts toward fragment-based drug design, the role of tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate as a building block gains traction. Its modular structure allows for facile derivatization, a feature highly sought after in combinatorial chemistry. This aligns with frequent searches on high-throughput screening and lead optimization, topics central to modern drug discovery pipelines.

In summary, tert-butyl N-{2-amino-3-4-chloro-6-(dimethylamino)pyrimidin-5-ylpropyl}carbamate (CAS No. 2229150-04-1) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and agrochemical innovation. Its multifaceted applications and structural elegance continue to inspire research across disciplines, making it a compound of enduring interest in both academic and industrial settings.